Cas no 21640-47-1 (3-(3-Chlorophenyl)propanenitrile)

3-(3-Chlorophenyl)propanenitrile structure
21640-47-1 structure
Product Name:3-(3-Chlorophenyl)propanenitrile
CAS No:21640-47-1
MF:C9H8ClN
MW:165.619521141052
MDL:MFCD06656684
CID:250083
PubChem ID:10464681
Update Time:2025-07-29

3-(3-Chlorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Chlorophenyl)propanenitrile
    • 3-(3-CHLOROPHENYL)PROPIONITRILE
    • 3-(3-chloro-phenyl)-propionitrile
    • Benzenepropanenitrile,3-chloro-
    • Benzenepropanenitrile,3-chloro
    • m-Chlor-phenethylcyanid
    • 21640-47-1
    • MFCD06656684
    • NS-01329
    • SCHEMBL2986537
    • WAA64047
    • EN300-1963569
    • DTXSID60440286
    • AKOS010643860
    • G38089
    • MDL： MFCD06656684
    • Inchi： 1S/C9H8ClN/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7H,2,4H2
    • InChI Key： SIVZCEQMVXDAIM-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)CCC#N

Computed Properties

  • Exact Mass: 165.03500
  • Monoisotopic Mass: 165.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 2.79618

3-(3-Chlorophenyl)propanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(3-Chlorophenyl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C611270-10mg
3-(3-chlorophenyl)propanenitrile
 21640-47-1
10mg
 $ 50.00 2022-06-06
TRC
C611270-50mg
3-(3-chlorophenyl)propanenitrile
 21640-47-1
50mg
 $ 210.00 2022-06-06
TRC
C611270-100mg
3-(3-chlorophenyl)propanenitrile
 21640-47-1
100mg
 $ 295.00 2022-06-06
Fluorochem
037355-250mg
3-(3-Chlorophenyl)propionitrile
 21640-47-1 95%
250mg
 ￡160.00 2022-02-28
Fluorochem
037355-1g
3-(3-Chlorophenyl)propionitrile
 21640-47-1 95%
1g
 ￡372.00 2022-02-28
Fluorochem
037355-2g
3-(3-Chlorophenyl)propionitrile
 21640-47-1 95%
2g
 ￡598.00 2022-02-28
Enamine
EN300-1963569-0.05g
3-(3-chlorophenyl)propanenitrile
 21640-47-1 95%
0.05g
 $46.0 2023-09-17
Enamine
EN300-1963569-0.1g
3-(3-chlorophenyl)propanenitrile
 21640-47-1 95%
0.1g
 $73.0 2023-09-17
Enamine
EN300-1963569-0.25g
3-(3-chlorophenyl)propanenitrile
 21640-47-1 95%
0.25g
 $105.0 2023-09-17
Enamine
EN300-1963569-0.5g
3-(3-chlorophenyl)propanenitrile
 21640-47-1 95%
0.5g
 $197.0 2023-09-17

3-(3-Chlorophenyl)propanenitrile Related Literature

Related Categories

21640-47-1 (3-(3-Chlorophenyl)propanenitrile) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen